Cas no 67465-72-9 (N,N-dipropyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine)
67465-72-9 structure
Product Name:N,N-dipropyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine
CAS No:67465-72-9
MF:C20H27N3S
MW:341.513483285904
CID:1716947
PubChem ID:3051458
Update Time:2025-04-21
N,N-dipropyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
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- N,N-dipropyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine
- 10-(3-Dipropylaminopropyl)-10H-pyrido[3,2-b][1,4]benzothiazine
- N,N-dipropyl-3-pyrido[3,2-b][1,4]benzothiazin-10-ylpropan-1-amine
- 10H-Pyrido(3,2-b)(1,4)benzothiazine, 10-(3-(dipropylamino)propyl)-
- 67465-72-9
- DTXSID40217812
- D 295
- BRN 1015683
- 10-(3-(Dipropylamino)propyl)-10H-pyrido(3,2-b)(1,4)benzothiazine
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- Inchi: 1S/C20H27N3S/c1-3-13-22(14-4-2)15-8-16-23-17-9-5-6-10-18(17)24-19-11-7-12-21-20(19)23/h5-7,9-12H,3-4,8,13-16H2,1-2H3
- InChI Key: OWFPHLWNFHNWKI-UHFFFAOYSA-N
- SMILES: S1C2C=CC=NC=2N(C2C=CC=CC1=2)CCCN(CCC)CCC
Computed Properties
- Exact Mass: 341.19281
- Monoisotopic Mass: 341.193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 478.3°C at 760 mmHg
- Flash Point: 243.1°C
- Refractive Index: 1.588
- PSA: 19.37
N,N-dipropyl-3-(10H-pyrido[3,2-b][1,4]benzothiazin-10-yl)propan-1-amine Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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